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Compound of Interest

Compound Name: Fumazone

Cat. No.: B165209

Disclaimer: Fumazone, the trade name for 1,2-dibromo-3-chloropropane (DBCP), is a highly
toxic and carcinogenic fumigant that has been banned for most uses in the United States by
the Environmental Protection Agency (EPA) since 1985 due to its significant health and
environmental risks.[1] The following information is intended for researchers, scientists, and
drug development professionals who may encounter this legacy chemical in a specialized
research or disposal context. This guide is not an endorsement of its use but rather a resource
for ensuring safety when handling is unavoidable. Strict adherence to all applicable regulations
and institutional safety protocols is mandatory.

Immediate Safety and Logistical Information

Inhalation is the most dangerous and common route of exposure to fumigants like Fumazone.
[2] Exposure can also occur through the skin, eyes, or ingestion.[2] Mild inhalation exposure
can lead to symptoms such as a feeling of sickness, ringing in the ears, fatigue, nausea, and
tightness in the chest.[2] More severe exposure can cause weakness, vomiting, chest pain,
diarrhea, and difficulty breathing, and can be fatal.[2]
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Hazard Classification

Description

Carcinogenicity

Known to cause cancer in laboratory animals.

Toxicity

Highly toxic via inhalation, ingestion, and skin

absorption.[2]

Organ Damage

Can cause damage to the central nervous

system, heart, lungs, and kidneys.[1]

Reproductive Hazard

Can cause sterility in males.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling Fumazone. The following table

summarizes the required PPE.
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PPE Category Specifications

A full-face respirator with a B2 rating gas
cartridge is recommended.[3] For unknown
) ) concentrations or emergency situations, a self-
Respiratory Protection ) .
contained breathing apparatus (SCBA) should
be used.[4] Ensure a proper seal by being

clean-shaven.[3]

Chemical-resistant gloves such as barrier
_ laminate, butyl rubber, nitrile rubber, or Viton are
Hand Protection _ _ _
necessary.[5] Avoid using latex, lined, leather, or

cotton gloves.[6]

Tightly fitting safety goggles or a full-face

Eye Protection respirator to protect against splashes and dust.

[3]

A chemical-resistant suit or coveralls, such as
) those made of rubber or plastic.[7] Disposable
Body Protection
overalls are recommended to prevent

contamination of personal clothing.[3]

Chemical-resistant boots. Pant legs should be
Footwear )
worn outside the boots.

Operational Plan for Handling Fumazone
This step-by-step guide outlines the procedures for safely handling Fumazone in a laboratory
setting.

1. Pre-Handling Preparations:

» Restricted Access: Ensure the handling area is a designated, well-ventilated space with
restricted access. Post clear warning signs indicating the presence of a hazardous chemical.

[81°]

o Emergency Equipment: Verify that an emergency eyewash station, safety shower, and spill
cleanup kit are readily accessible.
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PPE Check: Inspect all PPE for damage before use. Ensure all individuals are properly fitted
and trained in the use of their PPE.

Review Safety Data Sheet (SDS): Thoroughly read the SDS for Fumazone to understand its
hazards and emergency procedures.

. Handling Process:
Ventilation: All handling of Fumazone must be conducted in a certified chemical fume hood.

Weighing and Transferring: When weighing or transferring Fumazone, use a designated and
properly calibrated scale inside the fume hood. Keep containers below eye level to minimize
the risk of splashes.[9]

Spill Prevention: Use a chemical-resistant tray or work surface to contain any potential spills.
Avoid Incompatible Materials: Keep Fumazone away from oxidizers and acids.[4]
. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with Fumazone using an appropriate cleaning agent.

PPE Removal: Remove PPE in a designated area, being careful to avoid self-contamination.
Dispose of single-use PPE as hazardous waste.

Personal Hygiene: Immediately wash hands and any exposed skin with soap and water after
handling.[8] Do not eat, drink, or smoke in the handling area.[10]

Disposal Plan for Fumazone Waste

Proper disposal of Fumazone and contaminated materials is crucial to prevent environmental
contamination and health risks.

1. Waste Segregation and Collection:

e Solid Waste: Collect all contaminated solid waste, including unused Fumazone,
contaminated PPE, and lab supplies, in a designated, clearly labeled hazardous waste
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container.[11]

Liquid Waste: If Fumazone is in a liquid form or dissolved in a solvent, collect it in a
separate, labeled liquid hazardous waste container.[11]

Empty Containers: Triple-rinse empty containers. The first rinseate must be collected and
disposed of as hazardous waste. Subsequent rinses may also need to be collected
depending on local regulations.[11] Never reuse empty pesticide containers.[12]

. Waste Storage:

Designated Area: Store hazardous waste containers in a designated, secure, and well-
ventilated satellite accumulation area.[11]

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the full
chemical name "1,2-dibromo-3-chloropropane (Fumazone)," and the date.[11]

Container Management: Use containers approved by your institution's Environmental Health
and Safety (EHS) department. Do not overfill containers, keeping them at or below 90%
capacity.[11]

. Final Disposal:

Professional Disposal: Arrange for the disposal of all Fumazone waste through a licensed
hazardous waste disposal company.[11]

Regulatory Compliance: Ensure all disposal activities comply with federal, state, and local
regulations. Contact your institution's EHS department for specific guidance.

Workflow for Safe Handling and Disposal of
Fumazone
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Caption: Logical workflow for the safe handling and disposal of Fumazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Disposal Protocols for Handling
Fumazone (DBCP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165209#personal-protective-equipment-for-handling-
fumazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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